Cas no 2137516-50-6 (4-chloro-3-cyano-N-ethyl-2-fluorobenzamide)

• Product Name: 4-chloro-3-cyano-N-ethyl-2-fluorobenzamide
• CAS No: 2137516-50-6
• MF: C₁₀H₈ClFN₂O
• MW: 226.634724617004
• CID: 5278690
• Update Time: 2025-06-26

4-chloro-3-cyano-N-ethyl-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-cyano-N-ethyl-2-fluorobenzamide
• Benzamide, 4-chloro-3-cyano-N-ethyl-2-fluoro-

• Inchi： 1S/C10H8ClFN2O/c1-2-14-10(15)6-3-4-8(11)7(5-13)9(6)12/h3-4H,2H2,1H3,(H,14,15)
• InChI Key： FBSAHZRWIHDLAV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1C#N)F)C(NCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 288
• XLogP3: 2
• Topological Polar Surface Area: 52.9

Additional information on 4-chloro-3-cyano-N-ethyl-2-fluorobenzamide

Introduction to 4-chloro-3-cyano-N-ethyl-2-fluorobenzamide (CAS No. 2137516-50-6)

4-chloro-3-cyano-N-ethyl-2-fluorobenzamide, identified by the chemical compound code CAS No. 2137516-50-6, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzamide derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural features of 4-chloro-3-cyano-N-ethyl-2-fluorobenzamide, including the presence of a chloro substituent, a cyano group, and an ethylamino moiety, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The synthesis of 4-chloro-3-cyano-N-ethyl-2-fluorobenzamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The chloro and cyano functional groups introduce electrophilic centers that can participate in various nucleophilic substitution reactions, while the fluorine atom enhances lipophilicity and metabolic stability. These characteristics make the compound an attractive candidate for drug discovery programs aimed at developing novel small-molecule inhibitors or activators.

In recent years, there has been growing interest in exploring the pharmacological potential of benzamide derivatives due to their reported activities against various diseases, including cancer, inflammation, and neurodegenerative disorders. The introduction of halogen atoms, such as chlorine and fluorine, into the benzamide core has been shown to modulate binding affinity and selectivity towards biological targets. For instance, studies have demonstrated that fluorinated benzamides can exhibit enhanced potency and reduced toxicity compared to their non-fluorinated counterparts.

One of the most compelling aspects of 4-chloro-3-cyano-N-ethyl-2-fluorobenzamide is its potential as a lead compound in the development of targeted therapies. The cyano group serves as a versatile handle for further derivatization, allowing chemists to explore different pharmacophoric motifs. Additionally, the ethylamino group can be modified to introduce additional functionalities that may improve pharmacokinetic properties, such as solubility and bioavailability. These features make 4-chloro-3-cyano-N-ethyl-2-fluorobenzamide a promising candidate for preclinical studies aimed at identifying new therapeutic agents.

The biological activity of 4-chloro-3-cyano-N-ethyl-2-fluorobenzamide has been preliminarily investigated in several in vitro assays. Early studies suggest that this compound may exhibit inhibitory effects on specific enzymes or receptors involved in disease pathways. For example, preliminary data indicate that it may interact with targets associated with metabolic disorders or inflammatory responses. While these findings are encouraging, further research is needed to fully elucidate its mechanism of action and therapeutic potential.

Advances in computational chemistry and molecular modeling have also played a crucial role in understanding the interactions between 4-chloro-3-cyano-N-ethyl-2-fluorobenzamide and its biological targets. These tools allow researchers to predict binding affinities, optimize molecular structures, and design analogs with improved properties. By leveraging these technologies, scientists can accelerate the discovery process and identify more effective derivatives of this compound.

The synthesis and characterization of 4-chloro-3-cyano-N-ethyl-2-fluorobenzamide also highlight the importance of high-quality analytical techniques in pharmaceutical research. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming molecular structure and purity. These methods provide critical data that ensures the reliability of subsequent biological evaluations.

In conclusion, 4-chloro-3-cyano-N-ethyl-2-fluorobenzamide (CAS No. 2137516-50-6) represents a significant advancement in the field of medicinal chemistry. Its unique structural features, combined with its potential biological activities, make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like 4-chloro-3-cyano-N-ethyl-2-fluorobenzamide will play an increasingly important role in the discovery of novel therapeutic agents.